2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid

• IUPAC Name: 2-(2,3-dihydro-1H-indene-5-carbonylamino)acetic acid
• InChI: InChI=1S/C12H13NO3/c14-11(15)7-13-12(16)10-5-4-8-2-1-3-9(8)6-10/h4-6H,1-3,7H2,(H,13,16)(H,14,15)
• InChI Key: YDHZYLRZZVNOCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)C(=O)NCC(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

“2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid” is a chemical compound with the molecular formula C12H13NO3 and a molecular weight of 219.24 g/mol. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of “2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid” consists of 12 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms. The specific arrangement of these atoms forms the unique structure of this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid” such as its melting point, boiling point, and density are not provided in the search results. These properties can be determined through laboratory testing.

Scientific Research Applications

Reaction and Synthesis Studies

• Chemical Reactions : Research by Dpp et al. (1996) explored the reactions involving compounds structurally related to 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid. They studied the reaction of N1,N2-diarylformamidines with dicyanomethylene compounds, yielding various derivatives, including formanilides and indeno[1,2-d]azepines (Dpp et al., 1996).

• Synthesis of Heterocyclic Compounds : Kametani et al. (1977) described the synthesis of heterocyclic compounds, including 2,3-dihydro-1H-pyrrolo[1,2-a]indoles, through a process involving lead tetra-acetate in acetic acid. This research contributes to understanding the synthetic pathways of complex organic molecules (Kametani et al., 1977).

Pharmaceutical Research

• Analgesic and Anti-inflammatory Agents : Sharma and Ray (2007) synthesized amide derivatives of 5,6-dimethoxy-2,3-dihydro-1H-inden(-1-yl)acetic acid, evaluating their potential as anti-inflammatory and analgesic agents. Their research found these compounds to exhibit significant activity without gastrointestinal toxicity (Sharma & Ray, 2007).

Material Science Applications

• Corrosion Inhibition : Lgaz et al. (2020) explored the use of pyrazoline derivatives, structurally related to 2-(2,3-dihydro-1H-inden-5-ylformamido)acetic acid, as corrosion inhibitors for mild steel in acidic media. This research demonstrates the potential of such compounds in industrial applications, particularly in enhancing the durability of metals (Lgaz et al., 2020).

• Molecular Structure Analysis : Research by Wani et al. (2013) on a related compound, 2-{1-[(Pyrazin-2-ylformamido)methyl]cyclohexyl}acetic acid, provided insights into molecular structures stabilized by intramolecular hydrogen bonds. Such studies are crucial in understanding the physical and chemical properties of organic compounds (Wani et al., 2013).